Cas no 1351392-42-1 (1-Bromo-4-((isopropylsulfonyl)methyl)benzene)

• Product Name: 1-Bromo-4-((isopropylsulfonyl)methyl)benzene
• CAS No: 1351392-42-1
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5707757
• PubChem ID: 102538423
• Update Time: 2023-10-15

1-Bromo-4-((isopropylsulfonyl)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-((isopropylsulfonyl)methyl)benzene
• 1351392-42-1
• Z1322795644
• 1-bromo-4-(propan-2-ylsulfonylmethyl)benzene

• Inchi： 1S/C10H13BrO2S/c1-8(2)14(12,13)7-9-3-5-10(11)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： YAIOWEPFENZISV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų